Cas no 66335-84-0 (3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione)

3-(Ethylamino)-4-hydroxy-1λ⁶-thiolane-1,1-dione is a sulfonamide derivative characterized by its unique thiolane ring structure functionalized with hydroxyl and ethylamino groups. This compound exhibits notable reactivity due to the presence of both nucleophilic (amino, hydroxyl) and electrophilic (sulfone) moieties, making it a versatile intermediate in organic synthesis. Its rigid cyclic framework enhances stability, while the polar functional groups improve solubility in aqueous and organic media. The compound is particularly valuable in pharmaceutical and agrochemical research, where its structural motifs are leveraged for the development of bioactive molecules. Its well-defined stereochemistry further allows for precise modifications in targeted synthetic applications.
3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione structure
66335-84-0 structure
Product Name:3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione
CAS No:66335-84-0
MF:C6H13NO3S
MW:179.237320661545
CID:1003519
PubChem ID:6484129
Update Time:2025-08-10

3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

    • 4-ETHYLAMINO-1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-OL
    • 4-(ethylamino)-1,1-dioxothiolan-3-ol
    • 4-Ethylamino-1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-ol
    • 3-Ethylamino-4-hydroxy-sulfolan
    • 4-(ethylamino)-3-hydroxythiolane-1,1-dione
    • 3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione
    • MFCD02659718
    • AKOS016042211
    • F3284-7362
    • AKOS000303310
    • 3-(ETHYLAMINO)-4-HYDROXY-1??-THIOLANE-1,1-DIONE
    • 3-(Ethylamino)-4-hydroxy-1lambda~6~-thiolane-1,1-dione
    • DTXSID50424378
    • 3-(ethylamino)-4-hydroxy-1lambda-thiolane-1,1-dione
    • 66335-84-0
    • 4-(ETHYLAMINO)TETRAHYDROTHIOPHENE-3-OL 1,1-DIOXIDE
    • MDL： MFCD02659718
    • Inchi： 1S/C6H13NO3S/c1-2-7-5-3-11(9,10)4-6(5)8/h5-8H,2-4H2,1H3
    • InChI Key： YXUFFWJIYMWWIG-UHFFFAOYSA-N
    • SMILES： S1(CC(C(C1)NCC)O)(=O)=O

Computed Properties

  • Exact Mass: 179.06200
  • Monoisotopic Mass: 179.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.31
  • Boiling Point: 402.2°C at 760 mmHg
  • Flash Point: 197.1°C
  • Refractive Index: 1.526
  • PSA: 74.78000
  • LogP: 0.22550

3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(ethylamino)-4-hydroxy-1lambda6-thiolane-1,1-dione Pricemore >>

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